Cas no 1253789-16-0 (3,\u200b4-\u200bOxazolidinedicarboxy\u200blic Acid 3-\u200b(1,\u200b1-Dimethylethyl) Ester)

• Product Name: 3,\u200b4-\u200bOxazolidinedicarboxy\u200blic Acid 3-\u200b(1,\u200b1-Dimethylethyl) Ester
• CAS No: 1253789-16-0
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 3162096
• Update Time: 2025-07-09

3,\u200b4-\u200bOxazolidinedicarboxy\u200blic Acid 3-\u200b(1,\u200b1-Dimethylethyl) Ester Chemical and Physical Properties

Names and Identifiers

• (RS)-3-(tert-butoxycarbonyl)-1,3-oxazolidine-4-carboxylic acid
• 3,\u200b4-\u200bOxazolidinedicarboxy\u200blic Acid 3-\u200b(1,\u200b1-Dimethylethyl) Ester

• Inchi： 1S/C9H15NO5/c1-9(2,3)15-8(13)10-5-14-4-6(10)7(11)12/h6H,4-5H2,1-3H3,(H,11,12)
• InChI Key： LFAOMDJJZKWOPH-UHFFFAOYSA-N
• SMILES： O1CN(C(=O)OC(C)(C)C)C(C(=O)O)C1

Additional information on 3,\u200b4-\u200bOxazolidinedicarboxy\u200blic Acid 3-\u200b(1,\u200b1-Dimethylethyl) Ester

3,4-Oxazolidinedicarboxylic Acid 3-(1,1-Dimethylethyl) Ester: A Comprehensive Overview

The compound with CAS No. 1253789-16-0, known as 3,4-Oxazolidinedicarboxylic Acid 3-(1,1-Dimethylethyl) Ester, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The oxazolidine ring system, a five-membered heterocycle containing one oxygen and two nitrogen atoms, forms the core of this molecule. The presence of dicarboxylic acid groups further enhances its versatility, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the importance of oxazolidine derivatives in medicinal chemistry. For instance, researchers have explored the role of these compounds in inhibiting enzymes associated with neurodegenerative diseases. The esterification of the carboxylic acid groups in this compound not only improves its solubility but also enhances its bioavailability, making it a promising candidate for drug delivery systems. Moreover, the dimethylethyl substituent introduces steric hindrance, which can be exploited to modulate the compound's pharmacokinetic properties.

From a synthetic perspective, the preparation of 3,4-Oxazolidinedicarboxylic Acid 3-(1,1-Dimethylethyl) Ester involves a multi-step process that typically begins with the formation of the oxazolidine ring. This is often achieved through cyclization reactions involving amino alcohols and carboxylic acids. The subsequent esterification step requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

The application of this compound extends beyond pharmaceuticals. It has been investigated as a potential precursor for advanced materials, including polymers and coatings. The ability to tailor the chemical structure by modifying substituents on the oxazolidine ring opens up new avenues for material science research. For example, researchers have explored the use of this compound in creating self-healing polymers, where its reactive groups play a crucial role in cross-linking mechanisms.

In terms of environmental impact, recent studies have focused on the biodegradability of oxazolidine derivatives. Understanding their degradation pathways is essential for minimizing their ecological footprint. Preliminary findings suggest that under certain conditions, these compounds can undergo microbial degradation, though further research is needed to optimize their environmental safety.

Looking ahead, the development of novel synthetic routes for 3,4-Oxazolidinedicarboxylic Acid 3-(1,1-Dimethylethyl) Ester remains a key area of interest. Green chemistry approaches, such as using renewable feedstocks and catalytic systems, are being explored to enhance sustainability. Additionally, computational modeling techniques are being utilized to predict the compound's behavior in various biological systems, aiding in its rational design for therapeutic applications.

In conclusion, 3,4-Oxazolidinedicarboxylic Acid 3-(1,1-Dimethylethyl) Ester stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties make it a valuable asset across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.